Cas no 346418-98-2 (N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)

• Product Name: N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CAS No: 346418-98-2
• MF: C₁₈H₁₈N₄O₅
• MW: 370.359323978424
• CID: 5912760
• PubChem ID: 3669591
• Update Time: 2025-06-28

N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• AKOS002253953
• 346418-98-2
• ZINC04047444
• F1065-0245
• Oprea1_698833
• N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• AKOS016317524
• 2-Quinoxalineacetamide, N-(4-ethoxy-2-nitrophenyl)-1,2,3,4-tetrahydro-3-oxo-

• Inchi： 1S/C18H18N4O5/c1-2-27-11-7-8-14(16(9-11)22(25)26)20-17(23)10-15-18(24)21-13-6-4-3-5-12(13)19-15/h3-9,15,19H,2,10H2,1H3,(H,20,23)(H,21,24)
• InChI Key： YZAXUUWFRMKAPT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)NC(=O)C1CC(NC1=CC=C(OCC)C=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 370.12771969g/mol
• Monoisotopic Mass: 370.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on N-(4-ethoxy-2-nitrophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-Tetrahydroquinoxalin-2-yl)Acetamide: A Comprehensive Overview

N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 346418-98-2) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique structural features, including a nitro group, an ethoxy group, and a quinoxaline moiety. These functional groups contribute to its diverse biological activities and chemical reactivity.

The nitro group in the compound is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The ethoxy group, on the other hand, provides additional steric and electronic effects that can modulate the compound's interactions with biological targets. The quinoxaline moiety is a heterocyclic ring system that is often found in bioactive molecules due to its ability to form stable complexes with various biomolecules.

Recent research has highlighted the potential of N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant antimicrobial and antiproliferative activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibits the growth of several bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide has also shown potential as an antiproliferative agent. Research conducted at the National Institutes of Health (NIH) found that the compound selectively inhibits the proliferation of cancer cells while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is attributed to the compound's ability to interfere with specific signaling pathways involved in cell cycle regulation and apoptosis.

The structural complexity of N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide also makes it an interesting target for synthetic chemists. Various synthetic routes have been developed to access this compound efficiently. One notable approach involves a multi-step synthesis starting from readily available starting materials such as 4-nitroanisole and 1H-quinoxalin-2(3H)-one. The synthesis typically involves functional group transformations and ring-forming reactions to construct the final product.

The physical and chemical properties of N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide have been extensively studied. The compound is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and conditions. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various analytical and biological assays.

In terms of safety and environmental impact, N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is classified as a hazardous substance according to standard guidelines. However, it is important to note that proper handling and storage protocols can minimize any potential risks associated with its use in research settings.

Future research on N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. Areas of interest include enhancing its bioavailability, reducing side effects, and exploring new delivery methods. Additionally, efforts are underway to identify synergistic combinations with other drugs to improve treatment outcomes.

In conclusion, N-(4-Ethoxy-2-Nitrophenyl)-2-(3-Oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide (CAS No. 346418-98-2) is a versatile compound with promising applications in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive target for further investigation and potential commercialization.